Rugulosin - form

• CAS No.: 21884-45-7
• Product Name: Rugulosin - form
• Molecular Formula: C30H22O10
• Molecular Weight: 542.5 g/mol
• IUPAC Name: 8,10,14,23,25,28-hexahydroxy-6,21-dimethyloctacyclo[14.11.1.02,11.02,15.04,9.013,17.017,26.019,24]octacosa-4(9),5,7,10,19(24),20,22,25-octaene-3,12,18,27-tetrone
• Standard InChI: InChI=1S/C30H22O10/c1-7-3-9-13(11(31)5-7)21(33)17-25(37)20-23(35)15-16-24(36)19(29(15,17)27(9)39)26(38)18-22(34)14-10(28(40)30(16,18)20)4-8(2)6-12(14)32/h3-6,15-16,19-20,23-24,31-36H,1-2H3
• Standard InChIKey: QFDPVUTXKUGISP-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C(=C1)O)C(=C3C(=O)C4C(C5C3(C2=O)C6C(C5C47C(=C(C8=C(C7=O)C=C(C=C8O)C)O)C6=O)O)O)O
• Canonical SMILES: CC1=CC2=C(C(=C1)O)C(=C3C(=O)C4C(C5C3(C2=O)C6C(C5C47C(=C(C8=C(C7=O)C=C(C=C8O)C)O)C6=O)O)O)O
• Appearance: Yellow brown solid
• Description: Rugulosin is a cyclic ketone and an organic polycyclic compound.
• Synonyms: (+)-rugulosin; rugulosin; rugulosin, (1S,1'S,2R,2'R,3S,3'S,9aR,9'aR)-isomer; rugulosin, (2R,2'R)-isome
• Reference: Fungal metabolites. XXXII. Renewed investigation on (-)-flavoskyrin and its analogs Takeda N. et al. Tetrahedron 1973, 29, 3703.Further studies on the structures of luteoskyrin, rubroskyrin and rugulosin. Sankawa U. et al. Tet. Lett. 1968, 53, 5557.Inhibition of phage growth by an antibiotic rugulosin isolated from Myrothecium verucaria. I. Properties of the anti-phage effect. Nakamura S. et al. Jpn. J. Microbiol. 1971, 5, 113.Rugulosin, a crystalline colouring matter of Penicillium rugulosum Thom. Breen J. et al. , Biochem. J. 1955, 60, 618. 2. Effect of a rugulosin-producing endophyte in Picea glauca on Choristoneura fumiferana. Miller J.D. et al. , J. Chem. Ecol. 2008, 34, 362. 3. Cytotoxicity against insect cells of entomopathogenic fungi of the genera Hypocrella (anamorph Aschersonia): possible agents for biological control. Watts P. et al. , Mycological Research 2003, 107, 581.
• PubChem Compound: 62769
• Last Modified: Nov 11 2021